N-(6-((2-(3-methoxyphenyl)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
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Description
N-(6-((2-(3-methoxyphenyl)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H15N3O3S2 and its molecular weight is 385.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- A novel class of compounds, including derivatives similar to N-(6-((2-(3-methoxyphenyl)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide, has been synthesized, demonstrating the potential for creating new chemical entities with unique properties. These compounds, such as 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one, are derived from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate and methyl 2-(2-methoxy-2-oxoethyl)benzoate (Koza et al., 2013).
Medicinal Chemistry and Drug Discovery
- Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, a class related to this compound, have been identified as potent and selective Met kinase inhibitors, demonstrating the utility of such structures in the development of new therapeutic agents (Schroeder et al., 2009).
Anti-Inflammatory and Analgesic Applications
- Certain 2-substituted-4-aryl-6-phenylpyridazin-3(2H)-ones, which are structurally related, have been synthesized and evaluated for their anti-inflammatory and analgesic activities, indicating the potential of such compounds in treating inflammation and pain (Sharma & Bansal, 2016).
Antibacterial Activity
- Novel thieno[2,3-c]pyridazines, synthesized from similar starting materials, have shown antibacterial activities, suggesting the relevance of this class of compounds in developing new antibacterial agents (Al-Kamali et al., 2014).
Antitumor Applications
- Compounds like 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, related in structure, have shown curative activity against leukemia, highlighting the potential of such molecules in cancer therapy (Stevens et al., 1984).
Properties
IUPAC Name |
N-[6-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3S2/c1-24-13-5-2-4-12(10-13)14(22)11-26-17-8-7-16(20-21-17)19-18(23)15-6-3-9-25-15/h2-10H,11H2,1H3,(H,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGCKNQCHMKDPDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.